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Compound of Interest
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Cat. No.: B012357 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Silafluofen is a fluorinated organosilicon pyrethroid ether insecticide used to

control soil-borne insects like termites and as a wood preservative.[1][2] Developed in 1984, its

unique structure, which incorporates a silicon atom, distinguishes it from conventional

pyrethroids.[3][4][5] This structural modification confers properties such as reduced fish toxicity

and enhanced stability in various environmental conditions, making it a subject of interest for

agricultural and material science research.[4][5] This guide provides a detailed overview of the

core physicochemical properties of Silafluofen, standard experimental protocols for their

determination, and a logical workflow for its characterization.

Chemical Identity and Structure
IUPAC Name: (4-ethoxyphenyl)[3-(4-fluoro-3-phenoxyphenyl)propyl]dimethylsilane[6][7]

CAS Number: 105024-66-6[6][7]

Chemical Formula: C₂₅H₂₉FO₂Si[1][6][7]

Synonyms: Eflusilanat, Silonen, Joker, Neophan, Silatop[1][2][8]

Silafluofen is characterized by the isosteric replacement of a carbon atom with a silicon atom

in its molecular backbone.[3] This modification is central to its altered biological and

environmental properties compared to other pyrethroids.
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Quantitative Physicochemical Data
The following table summarizes the key physicochemical properties of Silafluofen, compiled

from various sources. These parameters are crucial for understanding its environmental fate,

transport, and biological interactions.

Property Value Units Reference(s)

Molecular Weight 408.58 - 408.59 g/mol [6][9][10]

Physical State
Oily liquid, almost

colorless and odorless
- [2][8][9]

Melting Point <25 °C [9][11][12]

Boiling Point

484.5 (at 760 mmHg);

Decomposes before

boiling

°C [8][9][13]

Water Solubility 0.001 (at 20°C, pH 7) mg/L [2][8]

Solubility in Organic

Solvents

Soluble in DMSO and

other organic solvents
- [6][9]

Vapor Pressure
4.5 x 10⁻⁹ (at 25°C) /

2.5 x 10⁻³ (at 20°C)
mmHg / mPa [8][9][13]

Density 1.08 g/cm³ [2][8][13]

Partition Coefficient

(LogP)
6.56 - [9]

Flash Point 100 - 246.8 °C [8][9]

Refractive Index
1.557 - 1.568 (at

20.1°C)
- [9][11][13]

Chemical Stability

Stable under alkaline

conditions, sunlight,

and in soil

- [4][5][9]
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While specific experimental data for Silafluofen is proprietary, the determination of its

physicochemical properties follows internationally recognized standard methods, primarily the

OECD Guidelines for the Testing of Chemicals.[14] These protocols ensure data consistency

and reliability.

Melting Point (OECD 102): For substances like Silafluofen which are liquid at room

temperature, methods like determining the Freezing Temperature or Pour Point are

appropriate.[7][15] Differential Scanning Calorimetry (DSC) or Differential Thermal Analysis

(DTA) are also applicable and can precisely measure the temperature of phase transition

from liquid to solid.[7][15][16]

Boiling Point (OECD 103): The boiling point is determined as the temperature where the

vapor pressure equals atmospheric pressure.[3][13][17] Given that Silafluofen decomposes

before boiling, this is typically reported as a decomposition temperature under specific

conditions.[8] Methods include ebulliometry, dynamic vapor pressure measurement, and

DSC/DTA, which can detect thermal decomposition events.[13][17]

Water Solubility (OECD 105): For poorly soluble compounds like Silafluofen (<10⁻² g/L), the

Column Elution Method is standard.[18][19][20] In this method, an inert material (like glass

beads) is coated with the test substance and packed into a column.[21] Water is passed

through the column, and the concentration of the substance in the eluate is measured until a

plateau is reached, representing the saturation concentration.[20][21]

Partition Coefficient (n-octanol/water) (OECD 117): The n-octanol/water partition coefficient

(LogP) is a key indicator of a substance's lipophilicity. For a compound with a high LogP like

Silafluofen, the High-Performance Liquid Chromatography (HPLC) Method is most suitable.

[4][5][10][12] This method correlates the substance's retention time on a reverse-phase

column with those of reference compounds with known LogP values.[10][22]

Vapor Pressure (OECD 104): The vapor pressure can be determined using several methods

depending on the expected range.[8][23][24] For a substance with very low vapor pressure,

the Gas Saturation Method or Effusion Methods (e.g., Knudsen cell, isothermal

thermogravimetry) are appropriate.[8][23][25] These techniques measure the mass of a

substance transported by a known volume of carrier gas or effusing through a small orifice

over time.[8][25]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b012357?utm_src=pdf-body
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.benchchem.com/product/b012357?utm_src=pdf-body
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-102-kimyasallarin-testi---erime-noktasi---erime-araligi-icin-standart-test/
https://www.oecd.org/en/publications/test-no-102-melting-point-melting-range_9789264069527-en.html
https://www.analytice.com/en/oecd-n102-melting-point-melting-interval/
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/product/b012357?utm_src=pdf-body
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.benchchem.com/product/b012357?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-105-water-solubility_9789264069589-en.html
https://filab.fr/en/our-services/our-expertise-services/laboratory-analysis-nanomaterial/laboratory-solubility-testing/
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.enfo.hu/sites/default/files/A06web1992.pdf
https://www.phytosafe.com/physical-chemical-properties-testing/oecd-105/
https://www.enfo.hu/sites/default/files/A06web1992.pdf
https://www.benchchem.com/product/b012357?utm_src=pdf-body
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.analytice.com/en/oecd-test-117-partition-coefficient-n-octanol-water-by-hplc-method/
https://www.oecd.org/en/publications/test-no-117-partition-coefficient-n-octanol-water-hplc-method_9789264069824-en.html
https://www.oecd.org/en/publications/2022/06/test-no-117-partition-coefficient-n-octanol-water-hplc-method_g1gh28e7.html
https://www.oecd.org/en/publications/test-no-117-partition-coefficient-n-octanol-water-hplc-method_9789264069824-en.html
https://assets.publishing.service.gov.uk/media/677e799cd119b34537665595/Estimating_the_octanol-water_partition_coefficient_for_chemical_substances_-_report.pdf
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.oecd.org/en/publications/2006/07/test-no-104-vapour-pressure_g1gh28cd.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.eurolab.net/en/sektorel/kimyasal-ve-malzeme-guvenligi-testleri/oecd-104-buhar-basinci/
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.eurolab.net/en/sektorel/kimyasal-ve-malzeme-guvenligi-testleri/oecd-104-buhar-basinci/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Density (OECD 109): For a liquid, density is typically measured using a pycnometer, a

hydrometer, or an oscillating densitometer.[26] The pycnometer method involves accurately

determining the weight of a precise volume of the liquid at a constant temperature.

Flash Point (ASTM D93): The flash point is determined using a Pensky-Martens Closed-Cup

Tester.[6][9][27] The liquid is heated at a slow, constant rate with stirring.[9][27] An ignition

source is directed into the cup at regular temperature intervals until a flash is observed inside

the cup.[9]

Refractive Index: This is measured using an Abbé refractometer.[2][11][28][29][30] A few

drops of the liquid are placed between two prisms.[28] The instrument measures the critical

angle of refraction, from which the refractive index is calculated, typically at a specified

temperature (e.g., 20.1°C).[28][29]

Chemical Stability: Stability is assessed by subjecting the compound to various conditions

over time.[31][32][33] For example, to test stability in alkaline conditions, the compound is

dissolved in solutions of varying pH (e.g., pH 9, 12.8) and stored at a controlled temperature

(e.g., 50°C).[5] Aliquots are taken at different time points (e.g., 1 week, 4 weeks) and the

concentration of the remaining Silafluofen is determined using an appropriate analytical

method like HPLC or GC-MS to calculate the degradation rate.[5][31][34]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the physicochemical

characterization of a chemical substance like Silafluofen.
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Physicochemical Characterization Workflow.
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Conclusion
The physicochemical properties of Silafluofen define its behavior, efficacy, and environmental

impact. Its low water solubility and high partition coefficient suggest a tendency to associate

with organic matter and lipids, while its low vapor pressure indicates it is not highly volatile.[8]

[9] The unique stability of Silafluofen, particularly under alkaline conditions, distinguishes it

from ester-based pyrethroids and contributes to its persistence and effectiveness as a

termiticide.[5] A thorough understanding of these properties, determined through standardized

experimental protocols, is essential for its safe handling, effective application, and for the

development of new, structurally related compounds in the fields of agriculture and materials

science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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